Cas no 2171626-77-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-yl}acetic acid
• CAS No: 2171626-77-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5998661
• PubChem ID: 165958690
• Update Time: 2025-06-29

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-yl}acetic acid
• 2171626-77-8
• EN300-1561678
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]-4-methylpyrrolidin-3-yl}acetic acid

• Inchi： 1S/C27H30N2O5/c1-3-8-24(26(32)29-14-17(2)18(15-29)13-25(30)31)28-27(33)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h3-7,9-12,17-18,23-24H,1,8,13-16H2,2H3,(H,28,33)(H,30,31)
• InChI Key： CYVFVTMFAPVYEE-UHFFFAOYSA-N
• SMILES： O=C(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-yl}acetic Acid (CAS No. 2171626-77-8)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171626-77-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidinone core, an enoyl side chain, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional moieties not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The molecular structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-yl}acetic acid is meticulously designed to interact with biological targets in a highly specific manner. The pyrrolidinone ring, a common motif in bioactive molecules, is known for its ability to mimic the conformational flexibility of natural amino acids, thereby facilitating binding to protein targets. Additionally, the enoyl group introduces a reactive site that can participate in various chemical transformations, making it a valuable intermediate in synthetic chemistry. The fluorenylmethoxycarbonyl (Fmoc) moiety, on the other hand, serves as an amino acid protecting group, commonly used in solid-phase peptide synthesis and other synthetic protocols.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-yl}acetic acid make it a promising candidate for further exploration in this context. For instance, the pyrrolidinone core has been shown to interact with various enzymes and receptors, suggesting potential therapeutic applications. Moreover, the presence of the enoyl group provides a site for post-synthetic modifications, allowing chemists to fine-tune the pharmacological properties of the compound.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. The modular nature of its structure allows for easy modification and derivatization, enabling researchers to explore a wide range of chemical space. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are often required to identify lead compounds with desirable pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have further enhanced the utility of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methylpyrrolidin-3-y}acetic acid. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into the binding modes and affinity of potential drug candidates, thereby accelerating the drug discovery process. Additionally, virtual screening techniques have been employed to identify novel analogs of this compound that may exhibit improved biological activity.

The synthesis of 2-{1-2-({(9H-fluoren}-9yl)methoxycarbonyl}amino)pent}-4-enoyl)-4-methylpyrrolidin--3--yl}acetic acid represents another area of significant interest. The synthetic route involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent developments in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, catalytic asymmetric reactions have been utilized to introduce stereogenic centers with high enantioselectivity, which is crucial for achieving biologically active molecules.

The potential applications of CAS No. 2171626--77--8 extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For instance, the fluorene moiety has been explored as a luminescent agent in organic light-emitting diodes (OLEDs), while the pyrrolidinone ring can be incorporated into polymers to enhance their mechanical properties. These applications highlight the versatility of this compound and its potential impact across multiple scientific disciplines.

In conclusion,2-{1--2--({(9H-fluorenylmethoxycarbonyl})amino)pent}-4-enoy}-4--methylpyrrolidin--3--y]acetic acid (CAS No.--2171626--77--8) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its intricate structure offers numerous opportunities for further exploration and development. As research continues to uncover new applications for this molecule,CAS No.--2171626--77--8 is poised to play an important role in advancing scientific knowledge and innovation.